Cas no 111061-56-4 (Fmoc-Ser(Trt)-OH)

• Product Name: Fmoc-Ser(Trt)-OH
• CAS No: 111061-56-4
• Molecular Formula: C₃₇H₃₁NO₅
• Molecular Weight: 569.6458
• MDL: MFCD00153364
• CID: 62855
• PubChem ID: 57651012

Fmoc-Ser(Trt)-OH Properties

Names and Identifiers

• FMOC-L-SER(TRT)-OH FMOC-O-TRITYL-L-SERINE FMOC-SERINE(TRT)-OH FMOC-SER(TRT)-OH n-(9-fluorenylmethoxycarbonyl)-o-trityl-l-serine N-ALPHA-(9-FLUORENYLMETHOXYCARBONYL)-O-TRITYL-L-SERINE N-ALPHA-(9-FLUORENYLMETHYLOXYCARBONYL)-O-TRITYL-L-SERINE N-ALPHA-FMOC-O-TRITYL-L-SERINE N-FMOC-O-TRITYL-L-SERINE TRITYL-L-SERINE N-[(9H-FLUOREN-9-YLMETHOXY)CARBONYL]-O-(TRIPHENYLMETHYL)-L-SERINE
• FMOC-L-SER(TRT)-OH
• Fmoc-Ser(Trt)-OH
• (2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-trityloxypropanoic acid
• C37H31NO5
• Fmoc-O-trityl-L-serine
• FMoc-Ser(Trt)-OH FMoc-O-trityl-L-serine
• Fmoc-L-Ser(OTrt)-OH
• Fmoc-Ser(OTrt)-OH
• N-Fmoc-L-Ser-(Trt)-OH
• N-(9-Fluorenylmethoxycarbonyl)-O-trityl-L-serine
• FMoc-Ser(trt)
• TRITYL-L-SERINE
• FMOC-SERINE(TRT)-OH
• Fmoc-O-trityl-L-seri
• N-FMOC-O-TRITYL-L-SERINE
• Fmoc-Ser(Trt)-OH, >=98%
• Fmoc-Ser(Trt)-OH >=98.0%
• L-Serine, N-[(9H-fluoren-9-ylmethoxy)carbonyl]-O-(triphenylmethyl)-
• N-Fmoc-O-(triphenylmethyl)-L-serine
• PubChem10037
• UCARTONYOJORBQ-UMSFTDKQSA-N
• AM82230
• VA50660
• P986
• AB0017323
• ST24030725
• ST51016054
• M03386
• A802285
• 061F564
• N-alpha-(9-Fluorenylm
• Fmoc-Ser(Trt)-OH, >=98.0%
• AS-15589
• N-alpha-(9-Fluorenylmethyloxycarbonyl)-O-trityl-L-serine
• J-300243
• AKOS015910157
• MFCD00153364
• N-(((9H-Fluoren-9-yl)methoxy)carbonyl)-O-trityl-L-serine
• (2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-[tri(phenyl)methoxy]propanoic acid
• (2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-(triphenylmethyl)oxy-propanoic acid
• SCHEMBL8035574
• (2S)-2-[[9H-fluoren-9-ylmethoxy(oxo)methyl]amino]-3-(triphenylmethyl)oxypropanoic acid
• CS-W011450
• (S)-2-(((9H-fluoren-9-yl)methoxy)carbonylamino)-3-(trityloxy)propanoic acid
• EN300-7386332
• HY-W010734
• (2S)-2-({[(9H-FLUOREN-9-YL)METHOXY]CARBONYL}AMINO)-3-(TRIPHENYLMETHOXY)PROPANOIC ACID
• 111061-56-4
• DTXSID60467933
• F10551
• (2S)-2-{[(9H-FLUOREN-9-YLMETHOXY)CARBONYL]AMINO}-3-(TRIPHENYLMETHOXY)PROPANOIC ACID
• DA-53360

• MDL： MFCD00153364
• InChIKey： UCARTONYOJORBQ-UMSFTDKQSA-N
• Inchi： 1S/C37H31NO5/c39-35(40)34(38-36(41)42-24-33-31-22-12-10-20-29(31)30-21-11-13-23-32(30)33)25-43-37(26-14-4-1-5-15-26,27-16-6-2-7-17-27)28-18-8-3-9-19-28/h1-23,33-34H,24-25H2,(H,38,41)(H,39,40)/t34-/m0/s1
• SMILES： O(C(N([H])[C@]([H])(C(=O)O[H])C([H])([H])OC(C1C([H])=C([H])C([H])=C([H])C=1[H])(C1C([H])=C([H])C([H])=C([H])C=1[H])C1C([H])=C([H])C([H])=C([H])C=1[H])=O)C([H])([H])C1([H])C2=C([H])C([H])=C([H])C([H])=C2C2=C([H])C([H])=C([H])C([H])=C12

Computed Properties

• Exact Mass: 569.220223g/mol
• Surface Charge: 0
• XLogP3: 7.2
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 11
• Monoisotopic Mass: 569.220223g/mol
• Monoisotopic Mass: 569.220223g/mol
• Topological Polar Surface Area: 84.9Ų
• Heavy Atom Count: 43
• Complexity: 837
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: 2
• Surface Charge: 0

Experimental Properties

• LogP: 7.37790
• PSA: 84.86000
• Refractive Index: 1.639
• Boiling Point: 750.4℃ at 760 mmHg
• Melting Point: 200-210 °C (dec.)
• Vapor Pressure: 0.0±2.6 mmHg at 25°C
• Flash Point: 407.6±32.9 °C
• Color/Form: Not available
• Solubility: Not available
• Specific Rotation: 8 º (c=1%, DMF)
• Optical Activity: [α]20/D +8.0±1°, c = 1% in DMF
• Density: 1.3±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Triphenyl compounds
• Solvents and Organic Chemicals Organic Compounds Benzenoids Triphenyl compounds Triphenyl compounds